Cas no 85976-46-1 (3-Methoxy-1-oxa-4-azaspiro[4.5]dec-3-en-2-one)

3-Methoxy-1-oxa-4-azaspiro[4.5]dec-3-en-2-one structure
85976-46-1 structure
Product Name:3-Methoxy-1-oxa-4-azaspiro[4.5]dec-3-en-2-one
CAS No:85976-46-1
MF:C9H13NO3
MW:183.204422712326
CID:2808492
PubChem ID:13077706
Update Time:2025-04-21

3-Methoxy-1-oxa-4-azaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID80517489
    • 85976-46-1
    • 3-Methoxy-1-oxa-4-azaspiro[4.5]dec-3-en-2-one
    • Inchi: 1S/C9H13NO3/c1-12-7-8(11)13-9(10-7)5-3-2-4-6-9/h2-6H2,1H3
    • InChI Key: ICRLQRSQNJBFEC-UHFFFAOYSA-N
    • SMILES: O1C(C(=NC21CCCCC2)OC)=O

Computed Properties

  • Exact Mass: 183.08954328g/mol
  • Monoisotopic Mass: 183.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.9Ų
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